Cas no 4281-16-7 (2,2'-(1-oxoethane-1,2-diyl)dibenzoic acid)

2,2'-(1-oxoethane-1,2-diyl)dibenzoic acid structure
4281-16-7 structure
Product Name:2,2'-(1-oxoethane-1,2-diyl)dibenzoic acid
CAS No:4281-16-7
MF:C16H12O5
MW:284.263484954834
CID:1517235
PubChem ID:77965
Update Time:2025-04-21

2,2'-(1-oxoethane-1,2-diyl)dibenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(1-oxoethane-1,2-diyl)dibenzoic acid
    • benzoic acid, 2,2'-(1-oxo-1,2-ethanediyl)bis-
    • 4-10-00-03497 (Beilstein Handbook Reference)
    • AKOS004905486
    • 4281-16-7
    • 2,2'-(1-Oxo-1,2-ethanediyl)bisbenzoic acid
    • BRN 2701513
    • Acide (carboxy-2-benzoyl)-alpha ortho-toluique [French]
    • Acide (carboxy-2-benzoyl)-alpha ortho-toluique
    • 2,2'-dicarboxydeoxybenzoin
    • DTXSID70195492
    • Benzoic acid, 2,2'-(oxoethylene)di-
    • 2-[2-(2-carboxyphenyl)-2-oxoethyl]benzoic acid
    • F 1214
    • Inchi: 1S/C16H12O5/c17-14(12-7-3-4-8-13(12)16(20)21)9-10-5-1-2-6-11(10)15(18)19/h1-8H,9H2,(H,18,19)(H,20,21)
    • InChI Key: YPNGOYFSQMSAOZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(=O)O)CC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 284.06846
  • Monoisotopic Mass: 284.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • PSA: 91.67
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